Cas no 55809-43-3 (N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine)

• Product Name: N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine
• CAS No: 55809-43-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 1595559
• PubChem ID: 85844770
• Update Time: 2025-08-03

N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine, N-methyl-5-(1-methylethyl)-
• N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine
• SCHEMBL25979186
• 55809-43-3
• EN300-33048206

• Inchi： 1S/C7H12N2O/c1-5(2)6-4-7(8-3)9-10-6/h4-5H,1-3H3,(H,8,9)
• InChI Key： DARMCEFNSPQZFY-UHFFFAOYSA-N
• SMILES： O1C(=CC(NC)=N1)C(C)C

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06

Additional information on N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine

N-Methyl-5-(Propan-2-Yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound CAS No 55809-43-3, also known as N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the oxazole ring imparts distinctive chemical properties, making it a valuable component in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine in drug design due to its ability to act as a bioisostere. Bioisosteres are structural analogs of biologically active compounds that retain pharmacological activity while potentially improving pharmacokinetic properties. This compound's ability to mimic the activity of other bioactive molecules makes it a promising candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No 55809-43-3 involves a multi-step process that typically begins with the preparation of the oxazole ring. Researchers have optimized synthetic routes to enhance yield and purity, leveraging modern catalytic methods and green chemistry principles. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral oxazole derivatives, which are crucial for developing enantiomerically pure drugs.

In terms of physical and chemical properties, N-methyl-5-(propan-2-yl)-1,2-oxazol-3-amine exhibits a melting point of approximately 160°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over extended periods, which is advantageous for pharmaceutical applications.

One of the most exciting developments involving this compound is its role in agrochemicals. Studies have demonstrated that CAS No 55809-43-3 can act as an effective plant growth regulator. By modulating hormone signaling pathways in plants, this compound has shown potential in enhancing crop yields and improving stress tolerance in agricultural settings. Field trials conducted in diverse climatic conditions have further validated its efficacy, positioning it as a sustainable solution for modern agriculture.

From a materials science perspective, N-methyl-5-(propan-2-yl)-1,2-Oxazol -3 -amine has been explored as a precursor for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a versatile building block for constructing porous materials with applications in gas storage and catalysis. Recent research has focused on tailoring its structure to enhance the stability and functionality of these materials under harsh conditions.

In conclusion, CAS No 55809 -43 -3 or N-methyl -5 -(propan -2 -yl) -1 , 2 -oxazol -3 -amine stands out as a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, underscore its importance in contemporary research. As ongoing studies continue to uncover new facets of this compound's utility, it is poised to play an increasingly prominent role in addressing global challenges in health, agriculture, and materials innovation.